Cas no 5328-03-0 ((2,4-dichlorophenyl) 4-methylbenzenesulfonate)

• Product Name: (2,4-dichlorophenyl) 4-methylbenzenesulfonate
• CAS No: 5328-03-0
• MF: C₁₃H₁₀Cl₂O₃S
• MW: 317.187700748444
• CID: 1581539
• PubChem ID: 220814
• Update Time: 2025-11-02

(2,4-dichlorophenyl) 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl) 4-methylbenzenesulfonate
• 2,4-Dichlorphenoltosylat
• NSC4179
• AC1L59D6
• toluene-4-sulfonic acid-(2,4-dichloro-phenyl ester)
• AC1Q3QPW
• CTK4J7441
• 2,4-dichlorophenyl 4-methylbenzenesulfonate
• 2,4-Dichlor-phenol-tosylat
• Toluol-4-sulfonsaeure-(2,4-dichlor-phenylester)
• AC1Q2LQ0
• NCI Code, 4179
• p-Toluenesulfonic acid 2,4-dichlorophenyl ester
• 2,4-dichlorophenyl 4-toluenesulfonate
• SCHEMBL10577996
• NSC-4179
• 2,4-dichlorophenyl p-toluenesulfonate
• 5328-03-0
• 2,4-DICHLOROPHENYL PARA-TOLUENESULFONATE
• AKOS008678031
• EN300-7319803
• 2,4-dichlorophenyl 4-methylbenzene-1-sulfonate
• DTXSID10277786
• BDBM82101

• Inchi： 1S/C13H10Cl2O3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(14)8-12(13)15/h2-8H,1H3
• InChI Key： JVULAOJMCZFRSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 315.9729
• Monoisotopic Mass: 315.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 5.15030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (2,4-dichlorophenyl) 4-methylbenzenesulfonate

Comprehensive Guide to (2,4-dichlorophenyl) 4-methylbenzenesulfonate (CAS No. 5328-03-0): Properties, Applications, and Market Insights

(2,4-dichlorophenyl) 4-methylbenzenesulfonate (CAS No. 5328-03-0) is an important organosulfonate compound with significant applications in specialty chemistry. This white crystalline powder with molecular formula C₁₃H₁₀Cl₂O₃S has gained attention in recent years due to its unique chemical properties and versatile applications. The compound's structure combines a dichlorophenyl group with a tosylate (p-toluenesulfonate) moiety, creating interesting reactivity patterns that researchers are actively exploring.

Recent studies highlight the growing importance of sulfonate esters like (2,4-dichlorophenyl) 4-methylbenzenesulfonate in pharmaceutical intermediates and specialty material synthesis. The compound's stability under various conditions makes it particularly valuable for controlled reactions where precise molecular transformations are required. Current research trends focus on optimizing synthesis methods for CAS 5328-03-0 to improve yield and purity while reducing environmental impact - a key concern in modern green chemistry initiatives.

The thermal properties of (2,4-dichlorophenyl) 4-methylbenzenesulfonate have been extensively studied, showing decomposition temperatures above 200°C, making it suitable for various industrial processes. Its solubility characteristics (soluble in common organic solvents but insoluble in water) contribute to its utility in organic synthesis. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for quality control of this compound, addressing the pharmaceutical industry's increasing demand for high-purity intermediates.

In material science applications, 5328-03-0 has shown promise as a building block for advanced polymers and functional materials. Researchers are particularly interested in its potential for creating novel materials with specific electronic or optical properties. The compound's molecular structure allows for diverse modifications, making it a versatile intermediate in cutting-edge material development projects that align with current nanotechnology trends.

Market analysis indicates steady growth in demand for (2,4-dichlorophenyl) 4-methylbenzenesulfonate, particularly from the Asia-Pacific region where specialty chemical production is expanding. Quality specifications for industrial-grade material typically require ≥98% purity, while pharmaceutical applications demand ≥99.5% purity. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its production at scale.

Environmental and safety considerations for handling CAS 5328-03-0 follow standard laboratory protocols for organic compounds. Proper storage conditions (cool, dry environment in sealed containers) and personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding its persistence and potential ecological impacts - topics of increasing importance in chemical regulation frameworks worldwide.

Future research directions for (2,4-dichlorophenyl) 4-methylbenzenesulfonate include exploring its potential in medicinal chemistry and investigating greener synthetic routes. The compound's unique structural features make it an interesting candidate for developing new synthetic methodologies in organic chemistry. As the chemical industry continues to emphasize sustainable practices, innovations in the production and application of this specialty chemical are expected to emerge.

For researchers and industrial users seeking high-purity (2,4-dichlorophenyl) 4-methylbenzenesulfonate, understanding the compound's technical specifications and quality parameters is essential. Analytical certificates should include detailed information about impurity profiles, residual solvents, and crystal morphology when applicable. The growing importance of this chemical intermediate in various high-tech applications ensures its continued relevance in chemical research and industrial processes.